2-(2-Chloro-6-fluorophenyl)-4-methyl-1,3-thiazole-5-carboxylic acid

• IUPAC Name: 2-(2-chloro-6-fluorophenyl)-4-methyl-1,3-thiazole-5-carboxylic acid
• InChI: InChI=1S/C11H7ClFNO2S/c1-5-9(11(15)16)17-10(14-5)8-6(12)3-2-4-7(8)13/h2-4H,1H3,(H,15,16)
• InChI Key: RQZFUHBUZBIHEU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=C(C=CC=C2Cl)F)C(=O)O
• Molecular Formula: C11H7ClFNO2S
• Molecular Weight: 271.70 g/mol

Description

2-(2-Chloro-6-fluorophenyl)-4-methyl-1,3-thiazole-5-carboxylic acid is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The compound is a thiazole derivative and is also known as CFMTI or CFMTIA. CFMTIA is synthesized by various methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.

Mechanism of Action

CFMTIA works by inhibiting the activity of bacterial DNA gyrase and topoisomerase IV enzymes, which are essential for DNA replication and cell division. The inhibition of these enzymes leads to the death of bacterial cells. CFMTIA has also been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
CFMTIA has been shown to have low toxicity and good bioavailability. In animal studies, CFMTIA has been shown to have a good pharmacokinetic profile and is rapidly absorbed and distributed in the body. CFMTIA has also been shown to have good solubility in water and other solvents.

Advantages and Limitations for Lab Experiments

CFMTIA has several advantages in lab experiments, including its low toxicity, good bioavailability, and good solubility. However, the limitations of CFMTIA include its high cost and the need for specialized equipment and expertise for its synthesis.

Future Directions

CFMTIA has potential applications in various scientific research fields, including medicinal chemistry, drug discovery, and pharmaceuticals. Future studies could focus on the development of new CFMTIA derivatives with improved pharmacological properties. Further studies could also investigate the potential use of CFMTIA as a diagnostic tool for various diseases. Additionally, studies could focus on the development of new synthesis methods for CFMTIA to reduce its cost and increase its accessibility.

Synthesis Methods

The synthesis of CFMTIA is achieved by various methods, including the reaction of 2-chloro-6-fluoroaniline with 2-bromo-4-methylthiazole, followed by cyclization and carboxylation. Another method involves the reaction of 2-chloro-6-fluoroaniline with 4-methylthiazol-2-amine, followed by cyclization and carboxylation. CFMTIA can also be synthesized by other methods, including the use of different starting materials and reaction conditions.

Scientific Research Applications

CFMTIA has shown potential applications in various scientific research fields, including medicinal chemistry, drug discovery, and pharmaceuticals. The compound has been studied for its antibacterial, antifungal, and anticancer properties. CFMTIA has also been investigated for its potential use as a diagnostic tool for various diseases.